Cas no 2171496-75-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid
• CAS No: 2171496-75-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6410005
• PubChem ID: 165823919
• Update Time: 2025-08-02

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid
• EN300-1524796
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4,4-dimethylpentanoic acid
• 2171496-75-4

• Inchi： 1S/C28H36N2O5/c1-5-18(14-15-25(31)30-24(26(32)33)16-28(2,3)4)29-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,5,14-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： XOLGDHICCAEXBF-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NC(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid

Comprehensive Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid (CAS No. 2171496-75-4)

In the rapidly evolving field of peptide synthesis and medicinal chemistry, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid (CAS No. 2171496-75-4) has emerged as a critical building block for researchers. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. With the growing demand for custom peptides and therapeutic proteins, understanding the properties and applications of this compound is essential for scientists and industry professionals.

The Fmoc group (9-fluorenylmethoxycarbonyl) in this molecule serves as a temporary protecting group for the amino functionality during peptide elongation. This feature aligns with the current trend toward green chemistry and milder deprotection conditions, as Fmoc-based strategies require only basic conditions (e.g., piperidine) for removal, unlike older Boc (tert-butoxycarbonyl) methods that need strong acids. Researchers frequently search for "Fmoc vs Boc protection" or "best practices for SPPS," highlighting the relevance of this compound in modern synthetic workflows.

Structural analysis reveals that the 4,4-dimethylpentanoic acid moiety contributes to enhanced steric hindrance, which can be advantageous in controlling peptide secondary structure or preventing aggregation—a common challenge in developing peptide-based therapeutics. The compound's CAS No. 2171496-75-4 ensures precise identification in chemical databases, addressing the pharmaceutical industry's need for batch-to-batch consistency and regulatory compliance.

Recent publications have explored its utility in click chemistry applications and bioconjugation, particularly in antibody-drug conjugates (ADCs)—a hot topic in cancer research. The hexanamido linker provides optimal spacing for payload attachment, making it valuable for researchers investigating "next-generation ADCs" or "site-specific conjugation techniques."

From a commercial perspective, the compound's stability under ambient storage conditions and compatibility with automated synthesizers make it attractive for high-throughput screening campaigns. Quality-conscious buyers often search for "HPLC purity standards" or "MS/ NMR characterization data"—specifications that reputable suppliers provide for CAS No. 2171496-75-4.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4,4-dimethylpentanoic acid represents a sophisticated tool for peptide engineers addressing contemporary challenges in targeted drug delivery and precision medicine. Its structural features respond to the demand for modified amino acids that enable novel peptide architectures while meeting stringent GMP requirements for pharmaceutical applications.